Cas no 31236-91-6 (1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy-)

• Product Name: 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy-
• CAS No: 31236-91-6
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• CID: 3935773
• PubChem ID: 18941101
• Update Time: 2025-10-28

1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy-
• 2-bromo-5-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• 31236-91-6
• EN300-8964181
• SCHEMBL6957074
• 2-bromo-5-methoxy-1-tetralone
• GBA23691
• 2-bromo-5-methoxy-3,4-dihydronaphthalen-1(2H)-one

• Inchi： 1S/C11H11BrO2/c1-14-10-4-2-3-8-7(10)5-6-9(12)11(8)13/h2-4,9H,5-6H2,1H3
• InChI Key： FWBOQGUOFMOFNJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(OC)=CC=C2)CCC1Br

Computed Properties

• Exact Mass: 253.99424Da
• Monoisotopic Mass: 253.99424Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy-

Comprehensive Guide to 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy- (CAS No. 31236-91-6): Properties, Applications, and Market Insights

1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy- (CAS No. 31236-91-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This brominated naphthalenone derivative is known for its unique structural features, which make it a valuable intermediate in synthetic chemistry. In this article, we delve into the chemical properties, applications, and market trends of this compound, while addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular formula of 2-bromo-3,4-dihydro-5-methoxy-1(2H)-naphthalenone is C₁₁H₁₁BrO₂, with a molecular weight of approximately 255.11 g/mol. Its structure features a naphthalene core substituted with a bromine atom, a methoxy group, and a partially hydrogenated ring system. These functional groups contribute to its reactivity and versatility in organic synthesis. The compound is typically a solid at room temperature, with a melting point that varies depending on its purity and crystalline form.

One of the most common queries about CAS 31236-91-6 revolves around its synthesis. The compound is often prepared through bromination reactions of precursor naphthalenones, followed by selective hydrogenation and methoxylation. Researchers are particularly interested in optimizing these synthetic routes to improve yield and reduce environmental impact, aligning with the growing demand for green chemistry practices. Recent studies have explored catalytic methods and solvent-free conditions to enhance the sustainability of its production.

In the pharmaceutical industry, 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy- serves as a key intermediate in the synthesis of bioactive molecules. Its bromine and methoxy substituents make it a valuable building block for drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The compound's ability to undergo further functionalization has led to its use in creating libraries of derivatives for high-throughput screening. This aligns with the current trend of precision medicine and targeted drug design, which are hot topics in biomedical research.

Beyond pharmaceuticals, this compound finds applications in material science, where its aromatic system and functional groups contribute to the development of advanced polymers and organic electronic materials. Researchers are investigating its potential in creating light-emitting diodes (OLEDs) and photovoltaic cells, as its electronic properties can be fine-tuned through further modifications. The demand for such materials is rising due to the global push toward renewable energy and sustainable technologies.

Market analysis indicates a steady growth in the demand for 2-bromo-3,4-dihydro-5-methoxy-1(2H)-naphthalenone, driven by its diverse applications. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of research institutions and industrial clients. Pricing trends show variability based on raw material availability and regional demand, with Asia-Pacific emerging as a key market due to its robust chemical manufacturing infrastructure.

Safety and handling of CAS 31236-91-6 are also frequently searched topics. While the compound is not classified as highly hazardous, standard laboratory precautions should be followed, including the use of personal protective equipment (PPE) and proper ventilation. Its stability under various conditions has been studied, with recommendations to store it in a cool, dry place away from strong oxidizing agents.

In conclusion, 1(2H)-Naphthalenone, 2-bromo-3,4-dihydro-5-methoxy- (CAS No. 31236-91-6) is a multifaceted compound with significant potential in multiple industries. Its unique structure and reactivity make it a valuable tool for researchers and manufacturers alike. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing drug discovery, material innovation, and sustainable chemistry.